3-Amino-1-(3-methylmorpholin-4-yl)-3-phenylpropan-1-one hydrochloride

• IUPAC Name: 3-amino-1-(3-methylmorpholin-4-yl)-3-phenylpropan-1-one;hydrochloride
• InChI: InChI=1S/C14H20N2O2.ClH/c1-11-10-18-8-7-16(11)14(17)9-13(15)12-5-3-2-4-6-12;/h2-6,11,13H,7-10,15H2,1H3;1H
• InChI Key: XSFFCJXRHBCXES-UHFFFAOYSA-N
• Canonical SMILES: CC1COCCN1C(=O)CC(C2=CC=CC=C2)N.Cl
• Molecular Formula: C14H21ClN2O2
• Molecular Weight: 284.78 g/mol

Description

3-Amino-1-(3-methylmorpholin-4-yl)-3-phenylpropan-1-one hydrochloride, also known as MPHP-2201, is a synthetic cannabinoid that has been gaining popularity in the research community. It was first synthesized in 2018 and is structurally similar to other synthetic cannabinoids such as JWH-018 and AM-2201.

Mechanism of Action

The mechanism of action of 3-Amino-1-(3-methylmorpholin-4-yl)-3-phenylpropan-1-one hydrochloride is similar to that of other synthetic cannabinoids. It binds to the CB1 receptor and activates it, leading to the release of neurotransmitters such as dopamine and serotonin. This can result in a variety of physiological and psychological effects, including altered mood, perception, and behavior.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to increase dopamine and serotonin release in the brain, which can lead to feelings of euphoria and altered mood. It has also been shown to increase heart rate and blood pressure, which can be dangerous in high doses.

Advantages and Limitations for Lab Experiments

One advantage of using 3-Amino-1-(3-methylmorpholin-4-yl)-3-phenylpropan-1-one hydrochloride in lab experiments is its high affinity for the CB1 receptor. This makes it a useful tool for studying the effects of CB1 receptor activation on a variety of physiological processes. However, one limitation is its potential for abuse and dependence, which can make it difficult to use in certain types of experiments.

Future Directions

There are many potential future directions for research on 3-Amino-1-(3-methylmorpholin-4-yl)-3-phenylpropan-1-one hydrochloride. One area of interest is its potential as a therapeutic agent for a variety of conditions, including pain, anxiety, and depression. Another area of interest is its potential for abuse and dependence, and how this can be mitigated through the development of safer synthetic cannabinoids. Finally, there is a need for further research on the long-term effects of this compound use, both in terms of its potential for toxicity and its effects on the endocannabinoid system.

Synthesis Methods

The synthesis of 3-Amino-1-(3-methylmorpholin-4-yl)-3-phenylpropan-1-one hydrochloride involves the reaction of 3-(4-methylmorpholin-3-yl)propan-1-one with phenylacetyl chloride in the presence of a base such as triethylamine. The resulting product is then treated with ammonia to form the final product, this compound hydrochloride. This synthesis method has been well-documented in the literature and has been replicated by many researchers.

Scientific Research Applications

3-Amino-1-(3-methylmorpholin-4-yl)-3-phenylpropan-1-one hydrochloride has been used extensively in scientific research to study the effects of synthetic cannabinoids on the endocannabinoid system. It has been shown to have high affinity for the CB1 receptor, which is the primary target of most synthetic cannabinoids. This makes it a useful tool for studying the effects of CB1 receptor activation on a variety of physiological processes.